Cas no 67777-33-7 (2-Propen-1-one,3-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-1-phenyl-)

• Product Name: 2-Propen-1-one,3-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-1-phenyl-
• CAS No: 67777-33-7
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 525874
• Update Time: 2024-03-01

2-Propen-1-one,3-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-1-phenyl-
• Triangularin
• 3-(2,6-Dihydroxy-4-methoxy-3-methylphenyl)-1-phenyl-2-propen-1-one
• 2-Propen-1-one, 3-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-1-phenyl-

• Inchi： 1S/C17H16O4/c1-11-16(21-2)10-15(19)13(17(11)20)8-9-14(18)12-6-4-3-5-7-12/h3-10,19-20H,1-2H3
• InChI Key： PNMCIXUBHHLZIH-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)C=CC1=C(O)C=C(OC)C(C)=C1O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 3.655

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 452.4±45.0 °C(Predicted)
• PSA: 66.76
• pka: 8.87±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones